![molecular formula C20H21N3OS2 B3979958 N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-phenyl-2-(phenylthio)acetamide](/img/structure/B3979958.png)
N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-phenyl-2-(phenylthio)acetamide
Overview
Description
N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-phenyl-2-(phenylthio)acetamide, commonly known as TPTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TPTB belongs to the class of thiadiazole derivatives and has been found to possess a range of biological activities that make it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of TPTB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and survival. TPTB has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
TPTB has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including topoisomerase II and carbonic anhydrase, which are involved in cancer cell growth and survival. TPTB has also been shown to modulate the expression of various genes and proteins that are involved in cancer progression.
Advantages and Limitations for Lab Experiments
One of the main advantages of TPTB is its broad-spectrum activity against cancer cells and various microorganisms. It has also been found to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for drug development. However, one of the limitations of TPTB is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on TPTB. One of the areas of focus is the development of new formulations that can improve its solubility and bioavailability, making it easier to administer in vivo. Another area of research is the identification of the specific enzymes and signaling pathways that are targeted by TPTB, which can help to optimize its therapeutic potential. Additionally, the potential use of TPTB in combination with other anticancer agents is also an area of interest, as it may enhance its efficacy and reduce the risk of drug resistance.
Conclusion:
In conclusion, TPTB is a promising compound that has shown significant potential for the development of new anticancer and antimicrobial agents. Its broad-spectrum activity, low toxicity, and high selectivity towards cancer cells make it an attractive candidate for drug development. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.
Scientific Research Applications
TPTB has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. TPTB has also been shown to have antifungal, antibacterial, and antiviral properties, making it a promising candidate for the development of new antimicrobial agents.
properties
IUPAC Name |
N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-phenyl-2-phenylsulfanylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3OS2/c1-20(2,3)18-22-23-19(26-18)21-17(24)16(14-10-6-4-7-11-14)25-15-12-8-5-9-13-15/h4-13,16H,1-3H3,(H,21,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEHGZSQDNONGHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN=C(S1)NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.